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  4. 10-Methyl-12-[3-[(10-methyl-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(12),2(6),8,10-tetraen-12-yl)oxy]phenoxy]-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(12),2(6),8,10-tetraene
10-Methyl-12-[3-[(10-methyl-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(12),2(6),8,10-tetraen-12-yl)oxy]phenoxy]-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(12),2(6),8,10-tetraene 10-Methyl-12-[3-[(10-methyl-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(12),2(6),8,10-tetraen-12-yl)oxy]phenoxy]-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(12),2(6),8,10-tetraene
Brand Name: Vulcanchem
CAS No.: 379251-72-6
VCID: VC0383286
InChI: InChI=1S/C26H22N4O2S2/c1-13-27-23(21-17-8-4-10-19(17)33-25(21)29-13)31-15-6-3-7-16(12-15)32-24-22-18-9-5-11-20(18)34-26(22)30-14(2)28-24/h3,6-7,12H,4-5,8-11H2,1-2H3
SMILES: CC1=NC(=C2C3=C(CCC3)SC2=N1)OC4=CC(=CC=C4)OC5=C6C7=C(CCC7)SC6=NC(=N5)C
Molecular Formula: C26H22N4O2S2
Molecular Weight: 486.6g/mol

10-Methyl-12-[3-[(10-methyl-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(12),2(6),8,10-tetraen-12-yl)oxy]phenoxy]-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(12),2(6),8,10-tetraene

CAS No.: 379251-72-6

Main Products

VCID: VC0383286

Molecular Formula: C26H22N4O2S2

Molecular Weight: 486.6g/mol

10-Methyl-12-[3-[(10-methyl-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(12),2(6),8,10-tetraen-12-yl)oxy]phenoxy]-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(12),2(6),8,10-tetraene - 379251-72-6

CAS No. 379251-72-6
Product Name 10-Methyl-12-[3-[(10-methyl-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(12),2(6),8,10-tetraen-12-yl)oxy]phenoxy]-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(12),2(6),8,10-tetraene
Molecular Formula C26H22N4O2S2
Molecular Weight 486.6g/mol
IUPAC Name 10-methyl-12-[3-[(10-methyl-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(12),2(6),8,10-tetraen-12-yl)oxy]phenoxy]-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(12),2(6),8,10-tetraene
Standard InChI InChI=1S/C26H22N4O2S2/c1-13-27-23(21-17-8-4-10-19(17)33-25(21)29-13)31-15-6-3-7-16(12-15)32-24-22-18-9-5-11-20(18)34-26(22)30-14(2)28-24/h3,6-7,12H,4-5,8-11H2,1-2H3
Standard InChIKey KGPGPUBNKKVOBH-UHFFFAOYSA-N
SMILES CC1=NC(=C2C3=C(CCC3)SC2=N1)OC4=CC(=CC=C4)OC5=C6C7=C(CCC7)SC6=NC(=N5)C
Canonical SMILES CC1=NC(=C2C3=C(CCC3)SC2=N1)OC4=CC(=CC=C4)OC5=C6C7=C(CCC7)SC6=NC(=N5)C
PubChem Compound 1761686
Last Modified Nov 11 2021
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